Acetamide, N-(4-((5-amino-2-(octyloxy)phenyl)methyl)sulfonyl)-(9CI)
Overview
Description
Acetamide, N-(4-((5-amino-2-(octyloxy)phenyl)methyl)sulfonyl)- (9CI) is a bioactive chemical.
Scientific Research Applications
Agricultural Application : Mefluidide (N-(2,4-dimethyl-5-[([trifluoromethyl] sulfonyl)amino]phenyl)acetamide) has been found to protect chilling-sensitive plants like cucumber and corn from chilling injury. This discovery suggests potential agricultural applications, particularly in enhancing the resilience of crops to temperature stresses (Tseng & Li, 1984).
Enzyme Inhibition : Sulfonamides with benzodioxane and acetamide moieties have shown significant inhibitory activity against yeast α-glucosidase and acetylcholinesterase, indicating potential in enzyme inhibition studies (Abbasi et al., 2019).
Antimicrobial Properties : Certain 1H-benzoimidazol-2-ylamine and 1-methyl-1H-benzoimidazol-2-ylamine derivatives, which include a similar acetamide structure, have demonstrated antimicrobial and genotoxic activities, suggesting their potential in developing new antimicrobial agents (Benvenuti et al., 1997).
Antioxidant Activity : Pyrazole-acetamide derivatives have shown significant antioxidant activity. This discovery is important for the development of new antioxidants, which have various applications in health and disease prevention (Chkirate et al., 2019).
Immunomodulation : A compound closely related, N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide, has been shown to modify the reactivity of lymphoid cell populations affected by tumor growth. This implies its potential use in cancer immunotherapy (Wang et al., 2004).
properties
CAS RN |
5819-73-8 |
|---|---|
Product Name |
Acetamide, N-(4-((5-amino-2-(octyloxy)phenyl)methyl)sulfonyl)-(9CI) |
Molecular Formula |
C23H32N2O4S |
Molecular Weight |
432.6 g/mol |
IUPAC Name |
N-[4-[(5-amino-2-octoxyphenyl)methylsulfonyl]phenyl]acetamide |
InChI |
InChI=1S/C23H32N2O4S/c1-3-4-5-6-7-8-15-29-23-14-9-20(24)16-19(23)17-30(27,28)22-12-10-21(11-13-22)25-18(2)26/h9-14,16H,3-8,15,17,24H2,1-2H3,(H,25,26) |
InChI Key |
MZTINLNISVMYAA-UHFFFAOYSA-N |
SMILES |
CCCCCCCCOC1=C(C=C(C=C1)N)CS(=O)(=O)C2=CC=C(C=C2)NC(=O)C |
Canonical SMILES |
CCCCCCCCOC1=C(C=C(C=C1)N)CS(=O)(=O)C2=CC=C(C=C2)NC(=O)C |
Appearance |
Solid powder |
Other CAS RN |
5819-73-8 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acetamide, N-(4-((5-amino-2-(octyloxy)phenyl)methyl)sulfonyl)- (9CI) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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